Cas no 847395-09-9 (4-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one)

• Product Name: 4-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one
• CAS No: 847395-09-9
• MF: C₁₉H₁₆F₃N₃O
• MW: 359.345054626465
• CID: 5791673
• PubChem ID: 4753826
• Update Time: 2025-06-14

4-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• Z111780334
• AKOS016308035
• DTXSID901136209
• 4-(1-methyl-1H-benzo[d]imidazol-2-yl)-1-(3-(trifluoromethyl)phenyl)pyrrolidin-2-one
• SR-01000008208
• 4-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one
• SR-01000008208-1
• 2-Pyrrolidinone, 4-(1-methyl-1H-benzimidazol-2-yl)-1-[3-(trifluoromethyl)phenyl]-
• 4-(1-Methyl-1H-benzimidazol-2-yl)-1-[3-(trifluoromethyl)phenyl]-2-pyrrolidinone
• F0660-0786
• AKOS001166706
• 847395-09-9

• Inchi： 1S/C19H16F3N3O/c1-24-16-8-3-2-7-15(16)23-18(24)12-9-17(26)25(11-12)14-6-4-5-13(10-14)19(20,21)22/h2-8,10,12H,9,11H2,1H3
• InChI Key： PGFNQWGZVUPRNO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1C(CC(C2=NC3C=CC=CC=3N2C)C1)=O)(F)F

Computed Properties

• Exact Mass: 359.12454663g/mol
• Monoisotopic Mass: 359.12454663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one

Comprehensive Overview of 4-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one (CAS No. 847395-09-9)

4-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one (CAS No. 847395-09-9) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of a benzodiazole core, a pyrrolidin-2-one ring, and a trifluoromethylphenyl substituent, making it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to bioactive molecules in these target classes.

The compound's CAS number 847395-09-9 serves as a critical identifier in chemical databases, ensuring precise tracking across global research efforts. Its molecular weight of 345.33 g/mol and lipophilic nature (predicted LogP ~3.2) suggest good cell membrane permeability, a desirable property for bioactive molecules. Recent patent literature reveals growing interest in this structural motif for neurodegenerative disease applications and inflammatory pathway modulation, aligning with current therapeutic focus areas in the pharmaceutical industry.

From a synthetic chemistry perspective, the benzodiazole-pyrrolidinone hybrid structure presents interesting challenges and opportunities. The trifluoromethyl group at the meta position of the phenyl ring enhances both metabolic stability and binding affinity through its strong electron-withdrawing effects. This modification is particularly relevant in modern medicinal chemistry optimization strategies, where fluorination has become a cornerstone of lead compound development.

Analytical characterization of 847395-09-9 typically involves advanced techniques such as LC-MS (showing characteristic [M+H]+ peak at m/z 346.1) and NMR spectroscopy (with distinctive chemical shifts for the benzodiazole protons around δ 7.2-8.1 ppm). The compound's crystalline properties have been investigated for potential solid-state pharmaceutical formulations, with polymorph screening studies indicating at least two distinct crystalline forms under standard conditions.

In drug discovery contexts, derivatives of this scaffold have shown promising selectivity profiles against various enzyme targets. The methylated benzodiazole moiety appears to confer improved metabolic stability compared to unmethylated analogs, while the pyrrolidin-2-one ring provides conformational constraint that enhances target binding. These features make 4-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one an attractive starting point for structure-activity relationship (SAR) studies in multiple therapeutic areas.

The compound's potential extends beyond pharmaceuticals into advanced materials science. Its conjugated system and electron-deficient trifluoromethyl group make it interesting for organic electronic applications, particularly as a building block for charge-transport materials in OLED devices. Researchers have explored its photophysical properties, noting moderate fluorescence quantum yields that could be optimized through structural modifications.

From a green chemistry perspective, recent efforts have focused on developing more sustainable synthetic routes to 847395-09-9. Traditional methods involving Pd-catalyzed cross-coupling are being replaced by metal-free alternatives and continuous flow processes to reduce environmental impact. These innovations align with the pharmaceutical industry's growing emphasis on process intensification and green synthetic methodologies.

In computational chemistry studies, molecular docking simulations suggest this compound can adopt multiple bioactive conformations. The benzodiazole nitrogen atoms serve as potential hydrogen bond acceptors, while the carbonyl group in the pyrrolidinone ring may participate in key interactions with biological targets. Such computational insights guide medicinal chemists in designing more potent analogs through rational drug design approaches.

The stability profile of 4-(1-methyl-1H-1,3-benzodiazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one has been extensively studied under various conditions. Accelerated stability testing indicates good thermal stability up to 150°C and photostability under standard lighting conditions, important characteristics for both pharmaceutical and material applications. Its hydrolytic stability varies with pH, showing greatest stability in the physiological range (pH 6-8).

Looking forward, this compound continues to attract research interest as a privileged structure in medicinal chemistry. Its combination of heterocyclic diversity and tunable physicochemical properties makes it valuable for exploring new chemical space in drug discovery. Ongoing studies focus on expanding its applications in targeted therapies and precision medicine approaches, particularly in areas requiring modulation of protein-protein interactions.